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Introduction

Nioxime (1,2-cyclohexanedionedioxime) is a versatile analytical reagent primarily known for its
ability to form stable complexes with various metal ions.[1] In pharmaceutical analysis, this
property is harnessed for the indirect quantification of drug substances that can interact with
these metal complexes. One notable application is in the colorimetric determination of
polyhexamethylene biguanide (PHMB), a disinfectant and antiseptic used in various
pharmaceutical and personal care products. This application note details the principles,
protocols, and quantitative data for the use of Nioxime in the analysis of PHMB, providing a
rapid and cost-effective alternative to more complex chromatographic methods.

Principle of the Nickel-Nioxime Method for PHMB
Analysis

The determination of PHMB using Nioxime is an indirect colorimetric method. The assay is
based on the strong chelating affinity of PHMB for nickel(ll) ions. In the procedure, a known
excess amount of nickel(Il) chloride is added to the sample containing PHMB. The PHMB
selectively binds with the nickel(ll) ions, forming a stable complex. The remaining, unreacted
nickel(ll) ions are then reacted with Nioxime. This reaction produces a colored nickel-nioxime
complex, and the intensity of the color is measured spectrophotometrically at 550 nm.[1][2]

The concentration of PHMB in the sample is inversely proportional to the absorbance of the
colored nickel-nioxime complex. A higher concentration of PHMB results in less free nickel(ll)
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available to react with Nioxime, leading to a lower absorbance. Conversely, a lower
concentration of PHMB leaves more nickel(ll) to form the colored complex with Nioxime,
resulting in a higher absorbance. This method is particularly advantageous as it can be
performed in about 5 minutes and avoids interference from quaternary ammonium-based
algaecides and surfactants that can affect other colorimetric methods.[1][2]

Quantitative Data Summary

The nickel-nioxime method for PHMB analysis has been shown to provide results comparable
to High-Performance Liquid Chromatography (HPLC).[1][2] The key quantitative parameters of
this method are summarized in the table below.

Parameter Value Reference
Wavelength (Amax) 550 nm [1][2]
Analysis Time ~ 5 minutes [11[2]

Minimal from quaternary
Interferences ammonium compounds and [1]

surfactants

Experimental Protocols
Reagents and Materials

» Nioxime (1,2-cyclohexanedionedioxime) solution (concentration to be optimized based on
the expected PHMB range)

 Nickel(Il) Chloride (NiClz) solution of a known concentration

o Polyhexamethylene biguanide (PHMB) standard solutions

e Deionized water

e Spectrophotometer capable of measuring absorbance at 550 nm

e Volumetric flasks and pipettes
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Protocol for the Determination of PHMB

Preparation of Standard Solutions: Prepare a series of PHMB standard solutions of known
concentrations.

Sample Preparation: Prepare the sample solution containing an unknown concentration of
PHMB. Dilute if necessary to fall within the linear range of the assay.

Reaction: a. To a fixed volume of the standard or sample solution, add a precise, excess
volume of the nickel(ll) chloride solution. b. Mix thoroughly and allow a sufficient time for the
reaction between PHMB and nickel(ll) to complete. c. Add the Nioxime solution to the
mixture. A colored complex will form with the unreacted nickel(ll) ions.

Measurement: a. After a defined incubation period for color development, measure the
absorbance of the solution at 550 nm using a spectrophotometer. b. Use a blank solution
(without PHMB) to zero the spectrophotometer.

Calibration Curve: Plot a calibration curve of absorbance versus the concentration of the
PHMB standards. The absorbance will decrease with increasing PHMB concentration.

Quantification: Determine the concentration of PHMB in the sample by interpolating its
absorbance value on the calibration curve.

Diagrams
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Caption: Experimental workflow for the determination of PHMB using the nickel-nioxime

method.
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Caption: Logical relationship between PHMB concentration and final absorbance
measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Acolorimetric assay for the determination of polyhexamethylene biguanide in pool and spa
water using nickel-nioxime - PubMed [pubmed.ncbi.nim.nih.gov]

o 2. Development and validation of an analytical method for determination of
polyhexamethylene biguanide level in the presence of quaternary ammonium compounds in
recreational water - ProQuest [proquest.com]

 To cite this document: BenchChem. [Application of Nioxime in Pharmaceutical Analysis: A
Detailed Approach]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7763894#application-of-nioxime-in-pharmaceutical-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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